Cas no 40262-74-6 (Methyl 6-Morpholinopyrazine-2-carboxylate)

• Product Name: Methyl 6-Morpholinopyrazine-2-carboxylate
• CAS No: 40262-74-6
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD05721836
• CID: 5521149
• Update Time: 2025-06-26

Methyl 6-Morpholinopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Morpholinopyrazine-2-carboxylate

• MDL： MFCD05721836
• Inchi： 1S/C10H13N3O3/c1-15-10(14)8-6-11-7-9(12-8)13-2-4-16-5-3-13/h6-7H,2-5H2,1H3
• InChI Key： FCSTVUTZMFQTHS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(N2CCOCC2)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 6-Morpholinopyrazine-2-carboxylate

Methyl 6-Morpholinopyrazine-2-carboxylate (CAS No. 40262-74-6): An Overview of Its Structure, Properties, and Applications

Methyl 6-Morpholinopyrazine-2-carboxylate (CAS No. 40262-74-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is a member of the pyrazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a morpholine substituent and a carboxylate ester group imparts specific chemical and biological properties that make it an interesting target for various applications.

The molecular formula of Methyl 6-Morpholinopyrazine-2-carboxylate is C₁₁H₁₄N₂O₃, and its molecular weight is approximately 218.23 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the condensation of appropriate precursors followed by esterification. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

In terms of physical properties, Methyl 6-Morpholinopyrazine-2-carboxylate is a white to off-white solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it amenable to various analytical techniques and biological assays.

The chemical stability of Methyl 6-Morpholinopyrazine-2-carboxylate is an important consideration for its use in different applications. It is generally stable under standard laboratory conditions but can degrade upon exposure to strong acids or bases. Proper storage conditions, such as maintaining it in a dry, cool environment, are recommended to ensure its long-term stability.

Recent research has focused on the biological activities of Methyl 6-Morpholinopyrazine-2-carboxylate. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that Methyl 6-Morpholinopyrazine-2-carboxylate demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, Methyl 6-Morpholinopyrazine-2-carboxylate has been investigated for its ability to inhibit the growth of various cancer cell lines. A study conducted by researchers at the National Institutes of Health found that this compound selectively targeted and induced apoptosis in human breast cancer cells while showing minimal cytotoxicity towards normal cells. These findings highlight the potential of Methyl 6-Morpholinopyrazine-2-carboxylate as a lead compound for the development of novel anti-cancer therapies.

Beyond its direct biological activities, Methyl 6-Morpholinopyrazine-2-carboxylate serves as an important building block in the synthesis of more complex molecules with diverse applications. Its reactivity and functional groups make it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. For example, it can be used as a starting material for the synthesis of compounds with enhanced bioavailability or improved pharmacokinetic properties.

The environmental impact of Methyl 6-Morpholinopyrazine-2-carboxylate is another area of ongoing research. While initial studies suggest that it has low toxicity to aquatic organisms, further investigations are needed to fully understand its environmental fate and potential risks. Responsible use and disposal practices are essential to minimize any adverse effects on ecosystems.

In conclusion, Methyl 6-Morpholinopyrazine-2-carboxylate (CAS No. 40262-74-6) is a multifaceted compound with a range of potential applications in medicinal chemistry and beyond. Its unique structure and favorable properties make it an attractive target for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.